Cas no 374706-07-7 (1-(2,3-Dihydrobenzofuran-6-yl)ethanone)

• Product Name: 1-(2,3-Dihydrobenzofuran-6-yl)ethanone
• CAS No: 374706-07-7
• Molecular Formula: C₁₀H₁₀O₂
• Molecular Weight: 162.1852
• MDL: MFCD01548979
• CID: 298022
• PubChem ID: 45086222

1-(2,3-Dihydrobenzofuran-6-yl)ethanone Properties

Names and Identifiers

• Ethanone,1-(2,3-dihydro-6-benzofuranyl)-
• Ethanone, 1-(2,3-dihydro-6-benzofuranyl)- (9CI)
• 1-(2,3-dihydro-1-benzofuran-6-yl)ethanone
• 1-(2,3-dihydro-benzofuran-6-yl)ethanone
• 1-(2,3-Dihydrobenzofuran-6-yl)ethanone
• 1-(2,3-dihydro-1-benzofuran-6-yl)ethan-1-one
• FGMNFKJFNHRARH-UHFFFAOYSA-N
• 1-(2,3-Dihydro-benzofuran-6-yl)-ethanone
• 1-(2,3-Dihydrobenzo[b]furan-6-yl)ethanone
• AKOS022906173
• SCHEMBL1182047
• I10960
• FT-0761588
• CS-0155081
• 374706-07-7
• MFCD01548979
• AS-67259
• DA-31546

• MDL： MFCD01548979
• InChIKey： FGMNFKJFNHRARH-UHFFFAOYSA-N
• Inchi： 1S/C10H10O2/c1-7(11)9-3-2-8-4-5-12-10(8)6-9/h2-3,6H,4-5H2,1H3
• SMILES： O1C([H])([H])C([H])([H])C2C([H])=C([H])C(C(C([H])([H])[H])=O)=C([H])C1=2

Computed Properties

• Exact Mass: 162.0681
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 162.068079557g/mol
• Heavy Atom Count: 12
• Complexity: 188
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 26.3

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetophenones